methyl N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}carbamate

• IUPAC Name: methyl N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]carbamate
• InChI: InChI=1S/C14H18N2O3/c1-19-14(18)15-12-6-4-11(5-7-12)10-13(17)16-8-2-3-9-16/h4-7H,2-3,8-10H2,1H3,(H,15,18)
• InChI Key: KFTDDEYBCSNIJJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)CC(=O)N2CCCC2
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

The compound is a carbamate derivative, which is an organic compound derived from carbamic acid. A carbamate group, N-CO-O, is a functional group that consists of a carbonyl group (C=O) flanked by a nitrogen and an oxygen atom. Carbamates are widely used in insecticides, fungicides, pharmaceuticals, and other applications.

Molecular Structure Analysis

The molecular structure of this compound would consist of a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, attached to a phenyl group through an ethyl linker. The carbamate group is attached to the phenyl group.

Chemical Reactions Analysis

Carbamates are generally stable but can hydrolyze under acidic or alkaline conditions to yield the corresponding alcohol and isocyanic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and substituents. Generally, carbamates have moderate polarity and can form hydrogen bonds, influencing their solubility and reactivity.

Scientific Research Applications

Anti-Inflammatory Activity

Compounds similar to “methyl N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}carbamate” have been synthesized and evaluated for their anti-inflammatory activity. .

Antitumor Activity

. This makes them a potential candidate for cancer treatment research.

Anti-HIV Activity

. This suggests that similar compounds could be explored for their potential use in HIV treatment.

Antibacterial and Antifungal Activity

. .

Anticoagulant Activity

. This suggests potential applications in the development of anticoagulant drugs.

Central Nervous System Stimulant

. This suggests possible applications in the treatment of neurological disorders.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as the one in the given structure, have been reported to show activity against various targets . For instance, some compounds have shown nanomolar activity against CK1γ and CK1ε .

Mode of Action

It is known that the pyrrolidine ring and its derivatives can influence the biological activity of a compound . The spatial orientation of substituents and different stereoisomers can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Compounds with a pyrrolidine ring have been reported to interact with various biochemical pathways .

Pharmacokinetics

The pyrrolidine ring is known to contribute to the pharmacophore space due to sp3-hybridization, which could potentially influence the bioavailability of the compound .

Result of Action

Compounds with a pyrrolidine ring have been reported to show various biological activities .

Action Environment

It is known that the steric factors and the spatial orientation of substituents can influence the biological activity of compounds with a pyrrolidine ring .

Safety and Hazards

The safety and hazards would depend on the specific compound and its use. Some carbamates are toxic and are used as insecticides, while others are used in medications.